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Compound of Interest

Compound Name: ATTO 532

Cat. No.: B15622414

For researchers, scientists, and drug development professionals, the precise and efficient
conjugation of fluorescent dyes is paramount for accurate and reliable experimental outcomes.
This in-depth technical guide provides a comprehensive overview of the available functional
groups for ATTO 532, a robust and photostable fluorescent label, detailing conjugation
chemistries, experimental protocols, and key quantitative data to empower your research.

ATTO 532, a fluorescent label analogous to Rhodamine 6G, is characterized by its strong
absorption, high fluorescence quantum yield, and excellent water solubility, making it an ideal
candidate for a wide range of applications including single-molecule detection, high-resolution
microscopy (PALM, dSTORM, STED), flow cytometry (FACS), and fluorescence in-situ
hybridization (FISH).[1][2] The fluorescence of ATTO 532 is most efficiently excited between
515 and 545 nm, with the 532 nm laser line being a particularly suitable excitation source.[1][2]

Available Functional Groups for ATTO 532
Conjugation

ATTO-TEC and its suppliers offer ATTO 532 with a variety of functional groups, enabling
covalent attachment to a diverse array of biomolecules. The choice of the appropriate reactive
group is critical and depends on the available functional groups on the target molecule (e.qg.,
protein, antibody, nucleic acid).
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o o o Non-covalent, high Indirect labeling and
Biotin Avidin / Streptavidin o )
affinity detection.[1]
o ] Non-covalent, high Staining of actin
Phalloidin F-actin N i )
affinity filaments in cells.[1]

Quantitative Data for ATTO 532

The photophysical properties of ATTO 532 are crucial for quantitative fluorescence
experiments. The following table summarizes the key optical data for the carboxy derivative of
ATTO 532 in an aqueous solution.

Parameter Value

Absorption Maximum (Aabs) 532 nm[1][2][3]

Molar Extinction Coefficient (emax) 1.15x10% M~ cm~1[1][2][3]
Fluorescence Maximum (Afl) 552 nm[2][3]

Fluorescence Quantum Yield (nfl) 90%[1][3]

Fluorescence Lifetime (tfl) 3.8 ns[2][3]

Correction Factor (CF2e0) 0.20[3]

Correction Factor (CF2so) 0.09[3]

Experimental Protocols

Detailed methodologies are essential for successful conjugation. Below are generalized
protocols for the two most common conjugation reactions involving ATTO 532.

Protocol 1: Labeling of Proteins with ATTO 532 NHS-
ester

This protocol is designed for labeling primary amines, such as those found on lysine residues
of proteins.
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Materials:

ATTO 532 NHS-ester[3]

Protein to be labeled (in an amine-free buffer like PBS, pH 7.2-7.4)[3][10]

1 M Sodium Bicarbonate buffer, pH 8.3-9.0[4][10][11]

Anhydrous, amine-free DMSO or DMF[3][4]

Gel filtration column (e.g., Sephadex G-25) for purification[3][4]
Procedure:

o Prepare the Protein Solution: Dissolve the protein in the labeling buffer (e.g., PBS) at a
concentration of 2-10 mg/mL.[3][11] Ensure the buffer is free of any amine-containing
substances.[3] Adjust the pH to 8.3-9.0 by adding an appropriate volume of 1 M sodium
bicarbonate buffer.[4][11]

o Prepare the Dye Solution: Immediately before use, dissolve the ATTO 532 NHS-ester in
DMSO or DMF to a concentration of 1-10 mg/mL.[3][10][11]

e Conjugation Reaction: Add a 2 to 10-fold molar excess of the reactive dye solution to the
protein solution while gently stirring.[3][10] The optimal molar ratio may need to be
determined empirically.

 Incubation: Incubate the reaction mixture at room temperature for 30-60 minutes, protected
from light.[3][10]

 Purification: Separate the labeled protein from the unreacted dye using a gel filtration column
pre-equilibrated with a suitable buffer (e.g., PBS, pH 7.2).[3][4] The first colored band to elute
is the conjugated protein.[4]

o Storage: Store the purified conjugate at 4°C for short-term storage or in aliquots at -20°C or
-80°C for long-term storage, protected from light.[3][10] The addition of a carrier protein like
BSA (0.1%) and a preservative like sodium azide (2 mM) can improve stability.[10]
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Protocol 2: Labeling of Proteins with ATTO 532
Maleimide

This protocol targets sulfhydryl groups, typically found on cysteine residues.

Materials:

ATTO 532 Maleimide[6]

Protein with free sulfhydryl groups (in a buffer at pH 7.0-7.5, e.g., PBS)[4][5][6]
(Optional) Reducing agent like DTT or TCEP to reduce disulfide bonds[6]
Anhydrous, amine-free DMSO[4]

Gel filtration column for purification[4]

Procedure:

Prepare the Protein Solution: Dissolve the protein in a suitable buffer at pH 7.0-7.5.[4][5][6] If
necessary, reduce disulfide bonds by incubating with a 10-fold molar excess of a reducing
agent.[6] If DTT is used, it must be removed by dialysis before adding the dye.[6]

Prepare the Dye Solution: Prepare a 10-20 mM stock solution of ATTO 532 maleimide in
DMSO immediately before use.[6]

Conjugation Reaction: Add a 10 to 20-fold molar excess of the maleimide solution to the
protein solution.[6]

Incubation: Incubate the reaction for 2 hours at room temperature or overnight at 4°C,
protected from light.[6]

Quenching (Optional): The reaction can be stopped by adding an excess of a low molecular
weight thiol, such as glutathione or mercaptoethanol.[5][6]

Purification: Purify the conjugate using a gel filtration column as described in the NHS-ester
protocol.[6]
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o Storage: Store the purified conjugate under the same conditions as for the NHS-ester
conjugate.

Visualizing Conjugation Workflows and Pathways

To further clarify the processes, the following diagrams illustrate the key chemical reactions and
a typical experimental workflow.

ATTO 532 NHS-ester Conjugation Chemistry

Reactants

ATTO 532-NHS Ester Biomalecule-NHz
(e.g., Protein)

+ pH 8.3-9.0

i
| Praducts
\ \

ATTO 532-Biomolecule Conjugate
(Stable Amide Bond)

NHS Byproduct

Click to download full resolution via product page

Caption: Reaction scheme for ATTO 532 NHS-ester conjugation.
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ATTO 532 Maleimide Conjugation Chemistry

Reactants
ATTO 532-Maleimide Slomolectiie-SH
(e.g., Protein)
+pH 7.0-7.5
Products

ATTO 532-Biomolecule Conjugate
(Stable Thioether Bond)

Click to download full resolution via product page

Caption: Reaction scheme for ATTO 532 maleimide conjugation.
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General Experimental Workflow for ATTO 532 Conjugation

1. Prepare Biomolecule Solution 2. Prepare ATTO 532
(Correct Buffer and pH) Reactive Dye Solution

N7

3. Mix and Incubate
(Conjugation Reaction)

:

4. Purify Conjugate
(e.g., Gel Filtration)

:

5. Characterize Conjugate
(e.g., Spectroscopy)

Click to download full resolution via product page

Caption: A typical workflow for biomolecule conjugation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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